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Compound of Interest

Compound Name: 1-Butenylboronic acid

CAS No.: 1005452-36-7

Cat. No.: B3070723

Get Quote

Introduction & Strategic Utility
(E)-1-Butenylboronic acid is a versatile organoboron reagent used primarily to introduce a

four-carbon unsaturated chain with high stereochemical fidelity. Unlike Grignard or

organolithium reagents, it is air-stable, tolerant of functional groups (esters, nitriles, ketones),

and non-toxic.

Its primary utility in drug discovery and natural product synthesis stems from two core reactivity

modes:

Pd-Catalyzed Cross-Coupling (Suzuki-Miyaura): Enables the stereospecific construction of

conjugated dienes, essential for the synthesis of lepidopteran pheromones and polyene

antibiotics.

Rh-Catalyzed Asymmetric Conjugate Addition: Allows for the enantioselective installation of

the butenyl chain onto electron-deficient olefins, generating chiral centers remote from the

alkene.
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Mechanistic Principles
Stereoretention in Suzuki-Miyaura Coupling
The value of 1-butenylboronic acid lies in its ability to transfer the alkene geometry intact. The

reaction proceeds via a catalytic cycle where transmetallation is the stereodetermining step.

Because the migration of the alkenyl group from boron to palladium occurs with retention of

configuration, the trans (E) geometry of the starting material is preserved in the final product.

Visualization: The Catalytic Cycle
The following diagram illustrates the pathway, emphasizing the retention of stereochemistry

during the transmetallation step.
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Figure 1: Catalytic cycle of the Suzuki-Miyaura coupling emphasizing the transmetallation step

where stereochemistry is conserved.

Application I: Stereoselective Synthesis of
Conjugated Dienes
Target Class: Insect Pheromones (e.g., Dodecadienol derivatives). Challenge: Synthesizing

(E,Z)- or (E,E)-dienes without scrambling the double bond geometry. Metathesis often yields

thermodynamic mixtures; Suzuki coupling is stereospecific.
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Protocol A: Synthesis of (E,Z)-Conjugated Dienes
This protocol describes the coupling of (E)-1-Butenylboronic acid with a (Z)-iodoalkene.

Reagents & Materials:

(E)-1-Butenylboronic acid (1.2 equiv)

(Z)-1-Iodo-1-octene (1.0 equiv) [Model Electrophile]

Catalyst: Pd(PPh3)4 (3-5 mol%)

Base: Thallium(I) Ethoxide (TlOEt) or Cs2CO3 (for non-toxic alternative)

Solvent: THF/Water (3:1)

Step-by-Step Methodology:

Preparation: In a glovebox or under Argon, charge a Schlenk flask with (Z)-1-iodo-1-octene

(1.0 mmol, 238 mg) and Pd(PPh3)4 (0.05 mmol, 58 mg). Dissolve in degassed THF (5 mL).

Activation: Add (E)-1-Butenylboronic acid (1.2 mmol, 120 mg) and the base. Note: TlOEt

gives faster rates due to rapid precipitation of TlI, but Cs2CO3 (2.0 equiv) is safer and

effective for most substrates.

Reaction: Stir the mixture at room temperature. If using Cs2CO3, mild heating to 40°C may

be required. Monitor by TLC (Hexane eluent) or GC-MS.

Quench: Upon consumption of the iodide (typically 2-4 hours), dilute with diethyl ether (20

mL) and quench with saturated NH4Cl solution.

Workup: Wash the organic layer with brine, dry over MgSO4, and concentrate under reduced

pressure.

Purification: Flash chromatography on silica gel (100% Pentane or Hexane) yields the (E,Z)-

diene.

Data Interpretation:
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Parameter Value Note

Yield 85-92%
High efficiency due to
minimal homocoupling.

Stereopurity >98% Retention
Checked via 1H NMR

(coupling constants).

| J-Coupling | ~15 Hz (E), ~10 Hz (Z) | Diagnostic signals for diene geometry. |

Application II: Rhodium-Catalyzed Asymmetric 1,4-
Addition
Target Class: Chiral Ketones (Intermediates for Prostaglandins/Terpenes). Mechanism: The

Rh(I) catalyst forms a chiral oxo-

-allyl complex that directs the nucleophilic attack of the butenyl group to the re or si face of an
enone.

Protocol B: Enantioselective Addition to 2-
Cyclohexenone
This protocol installs the butenyl chain at the 3-position of a cyclic enone with high

enantiomeric excess (ee).

Reagents:

(E)-1-Butenylboronic acid (1.5 equiv)

2-Cyclohexenone (1.0 equiv)

Catalyst Precursor: Rh(acac)(C2H4)2 (3 mol%)

Ligand: (R)-BINAP (3 mol%)

Solvent: Dioxane/Water (10:1)

Step-by-Step Methodology:
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Catalyst Formation: In a vial, mix Rh(acac)(C2H4)2 (0.03 mmol) and (R)-BINAP (0.03 mmol)

in Dioxane (2 mL). Stir at room temperature for 15 minutes under N2 to generate the active

cationic Rh-BINAP species.

Substrate Addition: Add 2-cyclohexenone (1.0 mmol, 96 mg) and (E)-1-Butenylboronic acid
(1.5 mmol, 150 mg).

Solvent & Initiation: Add degassed water (0.2 mL). Heat the mixture to 100°C in a sealed

tube or pressure vial. High temperature is often necessary for alkenyl boronic acids

compared to aryl boronic acids.

Monitoring: Monitor reaction progress by HPLC (Chiralcel OD-H column). Reaction time is

typically 3-6 hours.

Workup: Cool to RT, dilute with Ethyl Acetate, and wash with NaHCO3.

Purification: Silica gel chromatography (Hexane/EtOAc 10:1).

Workflow Visualization:

Pre-Catalyst Mixing
Rh(acac) + (R)-BINAP

Add Substrates
Enone + Boronic Acid

Heat (100°C)
Dioxane/H2O

Extraction
EtOAc/NaHCO3
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Click to download full resolution via product page

Figure 2: Workflow for the Rh-catalyzed asymmetric conjugate addition.

Troubleshooting & Optimization (Self-Validating
Systems)
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Issue Potential Cause Corrective Action

Protodeboronation
Reaction too basic or wet;

Boronic acid instability.

Use a milder base (K3PO4);

Add the boronic acid in

portions; Use anhydrous

conditions if possible (though

Suzuki requires trace water).

Low Conversion
Catalyst poisoning; Poor

transmetallation.

Switch to electron-rich ligands

(e.g., SPhos, XPhos) which

facilitate oxidative addition and

transmetallation of hindered

substrates.

Isomerization
Pd-hydride species formation

(beta-hydride elimination).

Shorten reaction times; Avoid

excessive heating; Ensure

strict exclusion of O2.

Homocoupling
Oxidative coupling of boronic

acid.

Degas solvents thoroughly to

remove O2; Reduce catalyst

loading.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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